Cas no 136672-35-0 (1-azido-2-bromo-4-methylbenzene)

• Product Name: 1-azido-2-bromo-4-methylbenzene
• CAS No: 136672-35-0
• Molecular Formula: C₇H₆N₃Br
• Molecular Weight: 212.04664
• MDL: MFCD11650583
• CID: 1241346
• PubChem ID: 11390210

1-azido-2-bromo-4-methylbenzene Properties

Names and Identifiers

• Benzene, 1-azido-2-bromo-4-methyl-
• 1-azido-2-bromo-4-methylbenzene
• AKOS009384259
• 136672-35-0
• EN300-271939

• MDL： MFCD11650583
• InChIKey： GJZXJHOTTACXDQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6BrN3/c1-5-2-3-7(10-11-9)6(8)4-5/h2-4H,1H3
• SMILES： CC1=CC(=C(C=C1)N=[N+]=[N-])Br

Computed Properties

• Exact Mass: 210.97458
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 210.97451g/mol
• Heavy Atom Count: 11
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides